Cas no 1613450-38-6 (tert-butyl N-[(3R,4R)-3-aminotetrahydropyran-4-yl]carbamate)

• Product Name: tert-butyl N-[(3R,4R)-3-aminotetrahydropyran-4-yl]carbamate
• CAS No: 1613450-38-6
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 4673747
• Update Time: 2025-05-24

tert-butyl N-[(3R,4R)-3-aminotetrahydropyran-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3R,4R)-3-aminotetrahydropyran-4-yl]carbamate
• TERT-BUTYL ((3R,4R)-3-AMINOTETRAHYDRO-2H-PYRAN-4-YL)CARBAMATE
• tert-butyl N-[(3R,4R)-3-aminooxan-4-yl]carbamate
• AT19356
• (3R,4R)-4-(Boc-amino)-3-aminotetrahydropyran
• tert-Butyl (cis-3-aminotetrahydro-2H-pyran-4-yl)carbamate
• t-Butyl ((3R,4R)-3-aminotetrahydro-2H-pyran-4-yl)carbamate
• TERT-BUTYL CIS-(3-AMINOTETRAHYDRO-2H-PYRAN-4-YL)CARBAMATE
• Carbamic acid, N-[(3R,4R)-3-aminotetrahydro-2H-pyran-4-yl]-, 1,1-dimethylethyl ester, rel-
• rel-tert-Butyl ((3R,4R)-3-aminotetrahydro-2H-pyran-4-yl)carbamate
• Trans-tert-butyl ((3R,4R)-3-aminotetrahydro-2H-pyran-4-yl)carbamate

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(13)12-8-4-5-14-6-7(8)11/h7-8H,4-6,11H2,1-3H3,(H,12,13)/t7-,8+/m0/s1
• InChI Key： ABPWYJBKUUVONI-JGVFFNPUSA-N
• SMILES： O1CC[C@H]([C@H](C1)N)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 0.1
• Topological Polar Surface Area: 73.6

Additional information on tert-butyl N-[(3R,4R)-3-aminotetrahydropyran-4-yl]carbamate

Introduction to Tert-butyl N-[(3R,4R)-3-aminotetrahydropyran-4-yl]carbamate (CAS No. 1613450-38-6)

Tert-butyl N-[(3R,4R)-3-aminotetrahydropyran-4-yl]carbamate (CAS No. 1613450-38-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the class of tetrahydropyran derivatives, which are known for their versatility in drug design and development. The presence of a tert-butyl group and an amine-substituted tetrahydropyran ring contributes to its distinctive chemical profile, making it a promising candidate for further investigation in various therapeutic applications.

The structure of tert-butyl N-[(3R,4R)-3-aminotetrahydropyran-4-yl]carbamate features a central tetrahydropyran core, which is a seven-membered lactam ring with an amine substituent at the 3-position and a carbamate group attached to the 4-position. The tert-butyl carbamate moiety at the nitrogen atom of the amine provides steric hindrance, which can influence both the reactivity and the pharmacokinetic properties of the molecule. This structural feature is particularly relevant in medicinal chemistry, where modulating steric effects is often crucial for optimizing drug efficacy and minimizing side effects.

In recent years, there has been growing interest in tetrahydropyran derivatives due to their ability to mimic natural amino acid scaffolds, which can enhance bioavailability and improve binding affinity to biological targets. The (3R,4R)-configuration of the tetrahydropyran ring is particularly noteworthy, as it suggests a high degree of stereochemical specificity that may be exploited in drug design. This configuration is often associated with favorable interactions with enzymes and receptors, making such compounds attractive for developing enzyme inhibitors or receptor modulators.

One of the most compelling aspects of tert-butyl N-[(3R,4R)-3-aminotetrahydropyran-4-yl]carbamate is its potential role in the development of novel therapeutic agents. Recent studies have highlighted the importance of tetrahydropyran derivatives in addressing various diseases, including neurological disorders, inflammation-related conditions, and metabolic diseases. The amine-substituted tetrahydropyran core has been shown to exhibit inhibitory activity against certain enzymes involved in disease pathways, suggesting that this compound could serve as a lead structure for further optimization.

The tert-butyl group in the molecule also plays a critical role in determining its chemical behavior. This bulky substituent can prevent unwanted side reactions by sterically blocking reactive sites on the molecule. Additionally, it can enhance solubility and stability under various conditions, which are essential properties for any pharmaceutical compound. These characteristics make tert-butyl N-[(3R,4R)-3-aminotetrahydropyran-4-yl]carbamate a valuable intermediate in synthetic chemistry and a potential building block for more complex drug molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy before conducting costly wet-lab experiments. Molecular modeling studies have indicated that tert-butyl N-[(3R,4R)-3-aminotetrahydropyran-4-yl]carbamate may interact with specific binding pockets on target proteins, suggesting its potential as an inhibitor or modulator. These predictions are supported by experimental data from related tetrahydropyran derivatives, which have demonstrated similar biological effects.

The synthesis of tert-butyl N-[(3R,4R)-3-aminotetrahydropyran-4-yl]carbamate presents both challenges and opportunities for synthetic chemists. The stereochemistry of the tetrahydropyran ring must be carefully controlled during synthesis to ensure the correct configuration. However, recent developments in asymmetric synthesis have made it possible to produce enantiomerically pure derivatives more efficiently than ever before. These advancements have opened up new avenues for exploring the therapeutic potential of this class of compounds.

In conclusion, tert-butyl N-[(3R,4R)-3-aminotetrahydropyran-4-yl]carbamate (CAS No. 1613450-38-6) is a structurally interesting and potentially biologically active compound that warrants further investigation. Its unique combination of features—such as the amine-substituted tetrahydropyran core, the tert-butyl carbamate moiety, and its stereochemical configuration—makes it a promising candidate for drug discovery efforts. As research in this area continues to progress, it is likely that additional insights into its therapeutic potential will emerge, paving the way for new treatments targeting various diseases.